Cas no 1890596-36-7 (5-Thiazolecarboxylic acid, 2-methyl-4-(1-methyl-3-pyrrolidinyl)-)

• Product Name: 5-Thiazolecarboxylic acid, 2-methyl-4-(1-methyl-3-pyrrolidinyl)-
• CAS No: 1890596-36-7
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5276995
• Update Time: 2025-10-18

5-Thiazolecarboxylic acid, 2-methyl-4-(1-methyl-3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-methyl-4-(1-methyl-3-pyrrolidinyl)-

• Inchi： 1S/C10H14N2O2S/c1-6-11-8(9(15-6)10(13)14)7-3-4-12(2)5-7/h7H,3-5H2,1-2H3,(H,13,14)
• InChI Key： WTSBLRCFJWCLTR-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C2CCN(C)C2)N=C1C

Additional information on 5-Thiazolecarboxylic acid, 2-methyl-4-(1-methyl-3-pyrrolidinyl)-

Comprehensive Overview of 5-Thiazolecarboxylic acid, 2-methyl-4-(1-methyl-3-pyrrolidinyl)- (CAS No. 1890596-36-7)

5-Thiazolecarboxylic acid, 2-methyl-4-(1-methyl-3-pyrrolidinyl)- (CAS No. 1890596-36-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both thiazole and pyrrolidine moieties in its structure makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its unique structural features.

In recent years, the demand for novel heterocyclic compounds like 5-Thiazolecarboxylic acid, 2-methyl-4-(1-methyl-3-pyrrolidinyl)- has surged, driven by the need for innovative therapeutic agents. The compound's molecular structure allows for interactions with various biological targets, making it a subject of interest in medicinal chemistry. Its CAS No. 1890596-36-7 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Additionally, its potential role in addressing antibiotic resistance and chronic diseases aligns with current global health priorities.

The synthesis of 5-Thiazolecarboxylic acid, 2-methyl-4-(1-methyl-3-pyrrolidinyl)- involves sophisticated organic synthesis techniques, including multi-step reactions and purification processes. Its chemical stability and solubility properties are critical factors in its applicability, particularly in drug formulation. Researchers are also exploring its derivatives to enhance bioavailability and target specificity. These efforts are part of a broader trend toward personalized medicine, where tailored compounds play a pivotal role.

Beyond pharmaceuticals, 5-Thiazolecarboxylic acid, 2-methyl-4-(1-methyl-3-pyrrolidinyl)- has potential applications in agrochemicals. Its structural attributes may contribute to the development of eco-friendly pesticides or plant growth regulators, addressing the growing demand for sustainable agricultural solutions. The compound's mechanism of action in biological systems is a key area of investigation, with studies focusing on its interactions with enzymes and receptors.

In the context of AI-driven drug discovery, 5-Thiazolecarboxylic acid, 2-methyl-4-(1-methyl-3-pyrrolidinyl)- exemplifies how computational tools can accelerate the identification of promising compounds. Its molecular docking profiles and QSAR (Quantitative Structure-Activity Relationship) analyses are frequently discussed in scientific literature. This aligns with the increasing integration of machine learning and cheminformatics in modern research.

For researchers and industry professionals, understanding the safety profile and regulatory status of 5-Thiazolecarboxylic acid, 2-methyl-4-(1-methyl-3-pyrrolidinyl)- is essential. While it is not classified as a hazardous substance, proper handling and storage are recommended to ensure its integrity. The compound's patent landscape and commercial availability are also topics of interest, particularly for those exploring its commercial potential.

In summary, 5-Thiazolecarboxylic acid, 2-methyl-4-(1-methyl-3-pyrrolidinyl)- (CAS No. 1890596-36-7) represents a fascinating intersection of chemistry, biology, and technology. Its versatility and potential applications make it a valuable subject for ongoing research, with implications for healthcare, agriculture, and beyond. As scientific advancements continue, this compound is likely to remain a focal point in the quest for innovative solutions to global challenges.